Cas no 2622-46-0 (10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:1))

• Product Name: 10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:1)
• CAS No: 2622-46-0
• MF: C₁₉H₂₅ClN₂S
• MW: 348.933202505112
• CID: 281054
• PubChem ID: 212560
• Update Time: 2025-04-19

10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,N,N,b,b-tetramethyl-, hydrochloride (1:1)
• N,N,2,2-tetramethyl-3-phenothiazin-10-ylpropan-1-amine,hydrochloride
• NSC169466
• 10-(2,2-Dimethyl-3-(dimethylamino)propyl)phenothiazine hydrochloride
• Phenothiazine, 10-(2,2-dimethyl-3-(dimethylamino)propyl)-, hydrochloride
• 24554-22-1
• N,N,2,2-tetramethyl-3-phenothiazin-10-yl-propan-1-amine
• 10H-Phenothiazine-10-propanamine, N,N,b,b-tetramethyl-, monohydrochloride
• 2622-46-0
• CHEMBL1965833
• NSC-169466
• DTXSID20947428
• N,N,2,2-Tetramethyl-3-(10H-phenothiazin-10-yl)propan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C19H24N2S.ClH/c1-19(2,13-20(3)4)14-21-15-9-5-7-11-17(15)22-18-12-8-6-10-16(18)21;/h5-12H,13-14H2,1-4H3;1H
• InChI Key： ORCHOKMEAFALDE-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)(C)CN(C)C

Computed Properties

• Exact Mass: 348.14300
• Monoisotopic Mass: 348.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8Ų

Experimental Properties

• Density: 1.1g/cm3
• Boiling Point: 428.3ºC at 760 mmHg
• Flash Point: 212.8ºC
• Refractive Index: 1.599
• PSA: 31.78000
• LogP: 5.74410